Cas no 1213965-68-4 ((2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol
• CAS No: 1213965-68-4
• MF: C₇H₈Cl₂N₂O
• MW: 207.05721950531
• MDL: MFCD11008500
• CID: 5591407
• PubChem ID: 131055472
• Update Time: 2025-07-18

(2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(3,5-DICHLORO(2-PYRIDYL))ETHAN-1-OL
• 2-Pyridineethanol, β-amino-3,5-dichloro-, (βR)-
• 1213965-68-4
• N14926
• EN300-1985586
• (2r)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol
• (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol

• MDL： MFCD11008500
• Inchi： 1S/C7H8Cl2N2O/c8-4-1-5(9)7(11-2-4)6(10)3-12/h1-2,6,12H,3,10H2/t6-/m0/s1
• InChI Key： YNQMYDSBCWFLJI-LURJTMIESA-N
• SMILES： C(O)[C@H](N)C1=NC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 206.0013683g/mol
• Monoisotopic Mass: 206.0013683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.465±0.06 g/cm3(Predicted)
• Boiling Point: 345.5±37.0 °C(Predicted)
• pka: 11.72±0.10(Predicted)

Additional information on (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol

Introduction to (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol (CAS No. 1213965-68-4)

(2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number CAS No. 1213965-68-4, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol consists of a chiral center at the second carbon atom, which contributes to its stereochemical diversity. This chirality is crucial for its biological activity, as many pharmacologically active compounds require a specific spatial arrangement of atoms to interact effectively with biological targets. The presence of the amino group and the dichloropyridine moiety further enhances its potential as a bioactive molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction mechanisms of (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol with various biological targets. These studies have revealed that the compound exhibits strong binding interactions with enzymes and receptors involved in critical cellular pathways, suggesting its potential as a lead compound for the development of novel therapeutic agents.

In particular, the dichloropyridine moiety has been identified as a key pharmacophore in several bioactive molecules, contributing to their efficacy in modulating biological processes. The chlorine atoms in this group enhance the electrophilicity of the pyridine ring, allowing for favorable interactions with nucleophilic residues in target proteins. This feature has been exploited in the design of inhibitors targeting enzymes such as kinases and proteases, which are often implicated in diseases like cancer and inflammatory disorders.

Current research is focused on exploring the pharmacological profile of (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol in various disease models. Preclinical studies have demonstrated its potential in inhibiting the growth of tumor cells by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, preliminary data suggest that this compound may have anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases.

The synthesis of (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol presents unique challenges due to its complex stereochemistry and functional groups. However, recent developments in asymmetric synthesis have provided new tools for constructing chiral molecules with high enantioselectivity. These advances have enabled researchers to produce enantiomerically pure forms of the compound, which are essential for evaluating its true biological activity.

The use of modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in characterizing the structure and purity of (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol. These methods provide detailed information about the molecular structure, allowing researchers to confirm the identity and configuration of the compound before proceeding with biological evaluations.

In conclusion, (2R)-2-amino-2-(3,5-dichloropyridin-2-yl)ethan-1-ol (CAS No. 1213965-68-4) represents a promising lead compound for pharmaceutical development. Its unique structural features and demonstrated bioactivity make it an attractive candidate for further investigation into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.